Cas no 2021786-30-9 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 2021786-30-9
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• CID: 6276008
• PubChem ID: 164657782
• Update Time: 2025-05-22

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine
• EN300-1924670
• 2021786-30-9

• Inchi： 1S/C7H12BrN3/c1-11-6(3-2-4-9)5-7(8)10-11/h5H,2-4,9H2,1H3
• InChI Key： ZBHIJISUGPRWEL-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCCN)N(C)N=1

Computed Properties

• Exact Mass: 217.02146g/mol
• Monoisotopic Mass: 217.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine

3-(3-Bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine: A Comprehensive Overview

The compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 2021786-30-9) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The presence of the bromine atom at the 3-position of the pyrazole ring introduces additional electronic and steric effects, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The pyrazole moiety in 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine has been shown to exhibit strong binding affinity to various protein targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored the use of this compound as a lead structure for designing inhibitors of tyrosine kinases, which are implicated in several types of cancer.

The synthesis of 3-(3-bromo-1-methyl-1H-pyrazol-5-ylium) involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of carbonyl compounds with ammonia or ammonium salts, followed by bromination at the desired position. The introduction of the methyl group at position 1 ensures that the pyrazole ring remains aromatic and enhances the stability of the molecule. The final step involves attaching the propaneamine group to the pyrazole ring via nucleophilic substitution or other coupling reactions.

From a structural perspective, 3-(3-bromo... exhibits a planar geometry due to the aromatic nature of the pyrazole ring. The bromine atom at position 3 contributes to both electron-withdrawing and steric effects, which can influence its reactivity in various chemical reactions. The propaneamine group at position 5 introduces an additional site for functionalization, enabling further modifications to tailor its properties for specific applications.

One of the most intriguing aspects of this compound is its potential as an intermediate in medicinal chemistry. By modifying the substituents on the pyrazole ring or altering the length and functional groups on the propaneamine chain, chemists can generate a wide array of derivatives with diverse biological activities. For example, replacing bromine with other halogens or electron-donating groups could modulate its pharmacokinetic properties or enhance its bioavailability.

In terms of physical properties, 3-(3-bromo... has a melting point that is consistent with other similar aromatic compounds. Its solubility in polar solvents such as water and methanol suggests that it may be suitable for use in aqueous-based reactions or formulations. Additionally, its stability under standard storage conditions makes it an ideal candidate for large-scale synthesis and industrial applications.

Recent advancements in computational chemistry have also provided valuable insights into the electronic structure and reactivity of 3-(3-bromo... Using density functional theory (DFT), researchers have calculated its frontier molecular orbitals and identified key sites for nucleophilic and electrophilic attacks. These findings have been instrumental in designing more efficient synthetic routes and predicting its behavior in complex chemical systems.

In conclusion, 3-(3-bromo... (CAS No. 2021786...) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent breakthroughs in synthetic chemistry and computational modeling, positions it as a valuable tool for advancing drug discovery and materials science.